Cas no 62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester)
62458-49-5 structure
Product Name:Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
CAS No:62458-49-5
MF:C17H18O5
MW:302.321825504303
CID:444054
PubChem ID:71386186
Update Time:2025-04-19
Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
- benzyl 2,3,6-trimethoxybenzoate
- Compound NP-024633
- DTXSID20808383
- AKOS030587646
- 62458-49-5
-
- Inchi: 1S/C17H18O5/c1-19-13-9-10-14(20-2)16(21-3)15(13)17(18)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
- InChI Key: WKTUEASUPBAIPX-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CC=C(C=1OC)OC)OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 302.11544
- Monoisotopic Mass: 302.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester) Related Products
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- 2150-42-7(Methyl 2,3-dimethoxybenzoate)
- 22775-40-2(Ethyl 2-hydroxy-5-methoxybenzoate)
- 6342-70-7(Methyl 2-Hydroxy-3-methoxybenzoate)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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